4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile
Overview
Description
4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, also known as OTCC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of cyclohexanecarbonitriles and has a molecular formula of C14H15NO.
Scientific Research Applications
Medicinal Chemistry
4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile: is utilized in medicinal chemistry for the synthesis of novel drugs. Its structure serves as a key intermediate in the development of pharmaceuticals targeting diverse biological pathways . The compound’s nitrile group can undergo various reactions, making it a versatile precursor for the synthesis of amides, acids, and other functional groups essential in drug design.
Organic Synthesis
In organic synthesis, this compound is employed as a building block for complex molecules. Its cyclohexanone moiety is a reactive site for nucleophilic additions, and the aromatic ring can be further functionalized through electrophilic substitution reactions. This makes it a valuable compound for constructing cyclic and acyclic frameworks in synthetic organic chemistry.
Drug Discovery
The compound’s role in drug discovery is significant due to its potential to create diverse chemical libraries. It can be used to generate a wide array of derivatives, each with the possibility of exhibiting unique pharmacological properties. This aids in the high-throughput screening of compounds for new drug candidates.
Industrial Applications
In industrial settings, 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile may be used in the synthesis of dyes, pigments, and other materials that require stable, aromatic compounds as precursors. Its stability under various conditions makes it suitable for large-scale reactions .
Analytical Chemistry
This compound can serve as a standard or reference material in analytical methods such as HPLC and NMR. Its distinct chemical shifts and retention times help in the identification and quantification of similar compounds in complex mixtures .
Biochemistry Research
In biochemistry, the compound can be used to study enzyme-substrate interactions, particularly with enzymes that act on nitriles or aromatic substrates. It can help in understanding the catalytic mechanisms and designing inhibitors or activators for these enzymes .
Environmental Studies
4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile: might be involved in environmental research, particularly in the study of organic pollutants. Its degradation products and their effects on ecosystems can be monitored to assess environmental impact and degradation pathways .
Material Science
Lastly, in material science, the compound’s properties could be explored for the development of new materials with specific characteristics, such as thermal stability, rigidity, or electronic properties. It could be a monomer or a cross-linking agent in polymer synthesis .
properties
IUPAC Name |
1-(3-methylphenyl)-4-oxocyclohexane-1-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO/c1-11-3-2-4-12(9-11)14(10-15)7-5-13(16)6-8-14/h2-4,9H,5-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDCYDXANZMCSCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2(CCC(=O)CC2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60503805 |
Source
|
| Record name | 1-(3-Methylphenyl)-4-oxocyclohexane-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60503805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile | |
CAS RN |
73312-15-9 |
Source
|
| Record name | 1-(3-Methylphenyl)-4-oxocyclohexane-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60503805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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